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Compound of Interest

Compound Name: 3-Hydroxypyruvic Acid Lithium Salt

CAS No.: 3369-79-7

Cat. No.: B1142049

Get Quote

Executive Summary
3-Hydroxypyruvic acid lithium salt (CAS: 3369-79-7) is a critical metabolic intermediate used

in research involving serine biosynthesis, photorespiration, and transketolase activity. While the

lithium salt form offers improved stability over the free acid, the compound remains hygroscopic

and chemically labile in solution.

Optimal Storage Baseline:

Temperature: -20°C (Long-term)

Atmosphere: Inert gas (Argon or Nitrogen)

Physical State: Desiccated solid

Solution Stability: < 4 hours at 4°C (Prepare fresh)

Part 1: Physicochemical Profile & Instability Drivers
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Chemical Identity[1][2][3]
IUPAC Name: Lithium 3-hydroxy-2-oxopropanoate hydrate[1][2]

Formula: C₃H₃LiO₄ · xH₂O

Molecular Weight: 109.99 g/mol (anhydrous basis)

Solubility: Highly soluble in water (>50 mg/mL); sparingly soluble in ethanol.

The "Why" Behind Instability
The instability of 3-hydroxypyruvate stems from its alpha-keto acid structure combined with a

beta-hydroxyl group. This configuration makes it susceptible to three primary degradation

vectors:

Keto-Enol Tautomerism: In solution, the ketone group equilibrates with the enol form. This

enol is a nucleophile that can attack other keto molecules, leading to dimerization (aldol-like

condensation).

Decarboxylation: The alpha-keto group facilitates the loss of CO₂, particularly in acidic

environments or under thermal stress, converting the molecule into glycolaldehyde.

Hygroscopicity: The lithium salt is hygroscopic. Absorbed water mobilizes the solid crystal

lattice, allowing the chemical reactions above to proceed even in the "solid" state.

Degradation Pathway Visualization
The following diagram illustrates the mechanistic breakdown risks.
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Figure 1: Primary degradation pathways. Moisture acts as a catalyst by mobilizing the solid

state, facilitating dimerization and decarboxylation.

Part 2: Optimal Storage Protocol
To maintain purity >95% over 12+ months, a rigorous storage protocol is required. The lithium

salt is chemically stable if the crystal lattice is preserved (dry) and thermal energy is minimized.
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Figure 2: Workflow for handling incoming shipments and daily use.

Detailed Storage Specifications
Parameter Recommendation Rationale

Temperature -20°C
Slows kinetic degradation

rates (Arrhenius equation).

Atmosphere Inert Gas (Argon/N₂)

Prevents oxidation and

excludes atmospheric

moisture. Argon is heavier than

air and preferred.

Container Amber Glass + Desiccant

Amber glass blocks UV

(though UV sensitivity is low, it

is best practice for organic

acids). Desiccant packets

(silica gel) are mandatory

inside the secondary container.

Seal Parafilm + Screw Cap Prevents gas exchange.

Part 3: Handling & Solubilization
The "Warm-Up" Rule (Critical)
Never open a cold bottle of 3-hydroxypyruvate lithium salt directly in humid air.

Remove the bottle from the -20°C freezer.

Place it in a desiccator or on the benchtop.

Wait 30–60 minutes until the bottle reaches room temperature. Failure to do this causes

water vapor to condense on the cold salt, initiating immediate hydrolysis and degradation.

Solution Preparation
Solvent: Deionized water or neutral buffer (PBS, HEPES pH 7.0–7.5).

Stability Window: Solutions are unstable.
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At Room Temp: Degrades within hours.

At 4°C: Stable for approx. 4–8 hours.

Freezing Solutions:Not recommended. The freeze-thaw cycle changes pH locally and

promotes crystallization/dimerization. Prepare fresh.

pH Considerations: Avoid highly acidic (pH < 4) or highly basic (pH > 9) conditions, as both

accelerate degradation.

Part 4: Quality Control & Analytical Validation
Researchers should validate the purity of the material if it has been stored for >6 months or if

the bottle was left unsealed.

HPLC Method (Purity Check)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18) or Organic Acid Column (e.g.,

Bio-Rad Aminex HPX-87H).

Mobile Phase: 20 mM Potassium Phosphate (pH 2.5) or 0.1% Phosphoric Acid / Acetonitrile

(95:5).

Note: Acidic mobile phase is necessary to suppress ionization of the carboxylic acid for

retention on C18.

Detection: UV at 210 nm (Carbonyl absorption).

Success Criteria: Single sharp peak. Appearance of early-eluting broad peaks indicates

polymerization.

1H-NMR (Identity Check)
Solvent: D₂O.

Key Signal: Look for the methylene (-CH₂-) protons.

3-Hydroxypyruvate: Singlet around 4.3 – 4.5 ppm.
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Impurity (Glycolaldehyde): Triplet/Doublet patterns or aldehyde proton at ~9.6 ppm.

Impurity (Dimers): Complex multiplets in the 3.0 – 4.0 ppm region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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